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Compound of Interest

Compound Name: Propyzamide-d3 (phenyl-2,4,6-d3)

CAS No.: 1219805-79-4

Cat. No.: B3091887

Get Quote

Propyzamide-d3 (phenyl-2,4,6-d3) Disposal &
Handling Guide
A Compliance-First Protocol for Research Laboratories

Executive Summary: Immediate Action Card
For the researcher holding a vial of Propyzamide-d3 (phenyl-2,4,6-d3) intended for disposal,

the following directives apply immediately. This compound is not just "chemical waste"; it is a

RCRA U-Listed Hazardous Waste (U192).
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Parameter Critical Specification

RCRA Waste Code U192 (Toxic Waste)

Primary Hazard Carcinogen (Cat 2), Very Toxic to Aquatic Life

Disposal Method
High-Temperature Incineration (Must contain

scrubbers for HCl generation)

Drain Disposal
STRICTLY PROHIBITED (Zero-tolerance for

aquatic release)

Empty Vials
Must be Triple Rinsed before glass recycling.

Rinsate = Hazardous Waste.

Solvent Compatibility
Segregate with Halogenated Solvents (due to

Chlorine content)

Chemical Profile & Regulatory Status[1][2][3][4][5]
[6][7]
To manage disposal effectively, one must understand the chemical's identity and why it triggers

specific regulatory flags.[1] Propyzamide-d3 is the deuterated analog of Propyzamide

(Pronamide), used primarily as an internal standard in mass spectrometry (LC-MS/MS).

Identification & Properties[9]
Parent Compound: Propyzamide (3,5-dichloro-N-(1,1-dimethyl-2-propynyl)benzamide)

Parent CAS: 23950-58-5[2][3]

Labeled CAS: [Varies by manufacturer, e.g., 1219803-XX-X] – Note: For safety and disposal,

the labeled compound inherits the toxicological profile of the parent.

Molecular Formula: C₁₂H₈D₃Cl₂NO

The "U-List" Implication (U192)
Under the Resource Conservation and Recovery Act (RCRA), Propyzamide is listed as U192.

This classification is critical for laboratory compliance:
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Toxicity Rule: It is listed for toxicity, not just ignitability.

No "Empty" Loophole: Unlike standard solvent bottles, a container that held a U-listed

substance is considered hazardous waste unless it has been triple-rinsed.

Mixture Rule: If you dissolve 1 mg of Propyzamide-d3 in 1 liter of Methanol, the entire liter

becomes hazardous waste carrying the U192 code (along with F003 for methanol).

Waste Segregation & Classification Logic
Effective disposal starts at the bench. You must segregate this waste stream correctly to

prevent cross-contamination of non-hazardous waste and to ensure the incinerator facility can

handle the halogen load.

The Chlorine Factor
Propyzamide contains two chlorine atoms. When incinerated, this generates hydrogen chloride

(HCl) gas. Therefore, it must be segregated into Halogenated Waste streams. Putting this in

"Non-Halogenated" waste streams can damage incinerators lacking appropriate scrubbers and

violate disposal contracts.

Decision Tree: Waste Stream Selection
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Start: Propyzamide-d3 Waste

Physical State?

Solid / Pure Substance

Powder/Vial

Liquid / Solution

Stock/Sample

STREAM A: Solid Hazardous Waste
(Label: U192, Toxic) Solvent Type?

Halogenated (e.g., DCM)

Contains Cl/F/Br

Non-Halogenated (e.g., MeOH)

No Halogens

STREAM B: Halogenated Solvents
(Label: U192 + Solvent Codes)

STREAM C: Flammable/Toxic Mix
(Label: U192 + F003/D001)

Click to download full resolution via product page

Figure 1: Waste Segregation Logic Flow. Ensure the "U192" code is added to any liquid waste

stream label.

Detailed Disposal Protocols
Scenario A: Expired/Unused Solid Standard

Packaging: Keep the substance in its original vial if possible. Ensure the cap is tight.

Secondary Containment: Place the vial into a clear, sealable plastic bag (e.g., Ziploc) to

contain any potential breakage.
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Labeling: Attach a hazardous waste tag.

Chemical Name: Propyzamide-d3 (Phenyl-2,4,6-d3).

Constituents: 100%.

Hazards: Carcinogen, Toxic.[4][3][5][6]

Codes: U192.

Disposal: Place in the Solid Hazardous Waste drum (Lab Pack).

Scenario B: Liquid Waste (LC-MS Effluent & Stock
Solutions)

Stock Solutions: Pour into the Halogenated Solvent carboy. Even if dissolved in Methanol

(non-halogenated), the presence of the chlorinated herbicide usually defaults the preference

to the halogenated stream to ensure proper incineration temperatures (>1100°C).

LC-MS Effluent: If your mobile phase contains Propyzamide-d3, collect the waste. Do not

divert to drain.

Note: While the concentration in effluent is low (ng/mL), U-listed waste regulations are

strict. Consult your local EHS officer; many institutions require collecting LC waste as

hazardous if it contains any listed acute toxicants or carcinogens.

Scenario C: Empty Vials (The "Triple Rinse" Rule)
You cannot simply throw a U-listed container in the glass trash.

Solvent Selection: Use a solvent that solubilizes the compound (e.g., Methanol or

Acetonitrile).

Rinse 1: Add solvent, cap, vortex/shake, pour solvent into Hazardous Waste.

Rinse 2: Repeat.

Rinse 3: Repeat.
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Final Step: Deface the label on the vial. The vial is now "RCRA Empty" and can be disposed

of in the Glass/Sharps bin.

Spill Response & Decontamination[12]
In the event of a spill (solid powder or stock solution), rapid containment is necessary to

prevent environmental release.

Spill Workflow

1. Assess Volume & Hazard 2. Don PPE:
Nitrile Gloves, Lab Coat, Goggles

3. Containment:
Solid: Cover to stop dust
Liquid: Absorbent pads

4. Decontaminate:
Wash area with detergent/water

5. Disposal:
All pads/wipes go to HAZ WASTE

Click to download full resolution via product page

Figure 2: Immediate Spill Response Protocol.

Decontamination Solution
Surface Cleaning: Use a detergent solution (e.g., Alconox) followed by a water rinse.

Solvent Wipe: For final verification, wipe the area with a methanol-dampened paper towel to

pick up hydrophobic residues.

Waste: All paper towels and gloves used in cleanup must be bagged and tagged as

Hazardous Waste (Solid, Debris contaminated with U192).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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